Cas no 2227672-91-3 ((1R)-2-amino-1-[5-(4-methylphenyl)furan-2-yl]ethan-1-ol)

• Product Name: (1R)-2-amino-1-[5-(4-methylphenyl)furan-2-yl]ethan-1-ol
• CAS No: 2227672-91-3
• MF: C₁₃H₁₅NO₂
• MW: 217.263703584671
• CID: 6560535
• PubChem ID: 165684104
• Update Time: 2025-05-25

(1R)-2-amino-1-[5-(4-methylphenyl)furan-2-yl]ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2227672-91-3
• (1R)-2-amino-1-[5-(4-methylphenyl)furan-2-yl]ethan-1-ol
• EN300-1726781

• Inchi： 1S/C13H15NO2/c1-9-2-4-10(5-3-9)12-6-7-13(16-12)11(15)8-14/h2-7,11,15H,8,14H2,1H3/t11-/m1/s1
• InChI Key： OVKYGLPFQJOQCS-LLVKDONJSA-N
• SMILES： O1C(=CC=C1[C@@H](CN)O)C1C=CC(C)=CC=1

Computed Properties

• Exact Mass: 217.110278721g/mol
• Monoisotopic Mass: 217.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 59.4Ų

Additional information on (1R)-2-amino-1-[5-(4-methylphenyl)furan-2-yl]ethan-1-ol

Introduction to (1R)-2-amino-1-[5-(4-methylphenyl)furan-2-yl]ethan-1-ol (CAS No. 2227672-91-3)

Introduction

(1R)-2-amino-1-[5-(4-methylphenyl)furan-2-yl]ethan-1-ol, with the CAS number 2227672-91-3, is a structurally complex organic compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique stereochemistry and functional groups, which contribute to its potential applications in drug discovery and development. The molecule consists of a chiral center at the ethanolamine moiety, a furan ring substituted with a methylphenyl group, and an amino group, making it a versatile scaffold for various chemical modifications.

Structural Features and Synthesis

The structure of (1R)-2-amino-1-[5-(4-methylphenyl)furan-2-yl]ethan-1-ol is defined by its furan ring system, which is substituted at the 5-position with a 4-methylphenyl group. The amino group is attached to the ethanolamine backbone, creating a chiral center at the carbon bearing the hydroxyl group. This stereochemistry is critical for its biological activity and selectivity.

The synthesis of this compound involves multi-step organic reactions, including coupling reactions, reductions, and oxidations. Recent advancements in asymmetric catalysis have enabled the efficient synthesis of this compound with high enantiomeric excess, which is essential for its application in chiral drug design.

Biological Activity and Pharmacological Properties

Recent studies have highlighted the potential of (1R)-2-amino-1-[5-(4-methylphenyl)furan-2-yl]ethan-1-o as a bioactive molecule with promising pharmacological properties. Preclinical research has demonstrated its ability to modulate key cellular pathways involved in inflammation, oxidative stress, and neurodegenerative diseases.

In particular, this compound has shown anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL6. Additionally, it exhibits antioxidant properties by scavenging free radicals and reducing oxidative stress in cellular models.

Moreover, studies have explored its potential as a neuroprotective agent. Experimental data suggest that it may protect against neuronal damage caused by oxidative stress and excitotoxicity, making it a candidate for treating conditions such as Alzheimer's disease and Parkinson's disease.

Applications in Drug Discovery

The unique combination of structural features in (1R)-2-amino-1-[5-(4-methylphenyl)furan-2-y l]ethan-o l makes it an attractive lead compound for drug discovery efforts. Its ability to interact with multiple biological targets positions it as a potential candidate for developing multi-target-directed ligands (MTDLs), which are designed to simultaneously modulate several pathological pathways associated with complex diseases.

Furthermore, the presence of a chiral center allows for the exploration of enantioselective effects on biological systems. This property is particularly valuable in medicinal chemistry, where stereochemistry often plays a critical role in determining drug efficacy and safety.

Conclusion

In conclusion, (1R)-2-amino -[5-(4-methylphen yl)furan -y l]ethan -ol represents an intriguing compound with diverse applications in organic chemistry and pharmacology. Its unique structure, coupled with promising biological activities, underscores its potential as a valuable tool in drug discovery and development. As research continues to uncover new insights into its mechanisms of action and therapeutic potential, this compound is poised to play an increasingly important role in advancing our understanding of complex biological systems.